Cas no 474-07-7 (Brazilin)

• Product Name: Brazilin
• CAS No: 474-07-7
• MF: C₁₆H₁₄O₅
• MW: 286.2794
• MDL: MFCD00210817
• CID: 329401
• PubChem ID: 222515
• Update Time: 2024-10-29

Brazilin Chemical and Physical Properties

Names and Identifiers

• BRAZILIN
• 2-d)pyran-3,6a,9,10(6h)-tetrol,7,11b-dihydro-benz(b)indeno(
• 6a,9,10(6h)-tetrol,7,11b-dihydro-2-d]pyran-(6as-cis)-benz[b]indeno[
• 7,11b-dihydrobenz(b)indeno(1,2-d)pyran-3,6a,9,10(6h)-tetrol
• Benz[b]indeno[1,2-d]pyran-3,6a,9,10(6H)-tetrol,7,11b-dihydro-, (6aS,11bR)-
• superbresiline
• (+)-Brazilin
• (6aS,11bR)-7,11b-Dihydro-benz[b]indeno[1,2-d]pyran-3,6a,9,10(6H)-tetrol
• 6,6a,7,11b-Tetrahydro-3,6a,9,10-tetrahydroxyindeno[2,1-c]chromene
• 7, 11b-dihydrobenz[b]indeno[1,2-d]pyran-3,6a,9,10 (6H)-tetrol
• Brasilin
• NSC 56652
• Natural Red 24
• Braziletto
• Hypernic Extract
• Limawood Extract
• Pernambuco Extract
• (6aS,11bR)-7,11b-Dihydrobenz[b]indeno[1,2-d]pyran-3,6a,9,10(6H)-tetrol
• [ "Natural Red 24" ]
• A14723
• (11Bs)-7,11b-dihydro-6H-indeno[2,1-c]chromene-3,6a,9,10-tetrol
• A827216
• 474-07-7
• CHEMBL598951
• BRAZILIN [MI]
• NSC-56652
• C.I.Natural Red 24
• C09920
• CCG-267339
• Benz[b]indeno[1,2-d]pyran-3,6a,9,10(6H)-tetrol, 7,11b-dihydro-,(6aS,11bR)-
• (1R,10S)-8-oxatetracyclo[8.7.0.0?,?.0??,??]heptadeca-2(7),3,5,12,14,16-hexaene-5,10,14,15-tetrol
• c.i. natural red 24
• DTXSID80883393
• CS-0007115
• MFCD00210817
• SCHEMBL157997
• AKOS030573513
• FZ39SW1K10
• UNII-FZ39SW1K10
• CI-75280
• Q3643873
• HMS3887O03
• C.I. 75280
• AS-56044
• s9428
• CHEBI:3170
• NSC 8661
• (6aS,11bR)-7,11b-dihydro-6H-indeno[2,1-c]chromene-3,6a,9,10-tetrol
• EINECS 207-477-6
• (6aS,11bR)-7,11b-dihydroindeno[2,1-c]chromene-3,6a,9,10(6H)-tetrol
• BRASILINE
• Benz(b)indeno(1,2-d)pyran-3,6a,9,10(6H)-tetrol, 7,11b-dihydro-, (6aS,11bR)-
• HY-N0072
• (6AS,11BR)-7,11B-DIHYDROBENZ(B)INDENO(1,2-D)PYRAN-3,6A,9,10(6H)-TETROL
• Benz(b)indeno(1,2-d)pyran-3,6a,9,10(6H)-tetrol, 7,11b-dihydro- (VAN)
• BRD-A83326220-001-04-2
• NCI60_041918
• braziline
• KBioGR_001908
• MLS002638060
• NSC8661
• SR-05000002545
• 7,11b-Dihydroindeno[2,1-c]chromene-3,6a,9,10(6H)-tetrol #
• KBio2_001279
• 6,6a,7,11b-tetrahydroindeno[2,1-c]chromene-3,6a,9,10-tetraol
• 7,11b-dihydro-6H-indeno[2,1-c]chromene-3,6a,9,10-tetrol
• Spectrum5_000288
• KBio3_001108
• AC-34024
• KBio1_001298
• UWHUTZOCTZJUKC-UHFFFAOYSA-N
• NS00043407
• BDBM83713
• CCG-38654
• CHEBI:91908
• Spectrum3_000154
• DivK1c_006354
• NCGC00095462-04
• LMPK12100062
• Benz[b]indeno[1,2-d]pyran-3,6a,9,10(6H)-tetrol, 7,11b-dihydro-, (6aS-cis)-
• Spectrum_000799
• KBio2_006415
• SCHEMBL7187707
• CHEMBL1370456
• KBio2_003847
• NSC56652
• BSPBio_001888
• SpecPlus_000258
• NCGC00095462-01
• Benz[b]indeno[1,6a,9,10(6H)-tetrol, 7,11b-dihydro- (VAN8C
• SDCCGMLS-0066374.P001
• Spectrum2_000382
• NCGC00095462-02
• Benz[b]indeno[1,2-d]pyran-3,6a,9,10(6H)-tetrol, 7,11b-dihydro-, (6aS,11bR)-
• Spectrum4_001434
• cid_222515
• FT-0632180
• InChI=1/C16H14O5/c17-9-1-2-10-14(4-9)21-7-16(20)6-8-3-12(18)13(19)5-11(8)15(10)16/h1-5,15,17-20H,6-7H2
• SPBio_000563
• Q27163707
• UWHUTZOCTZJUKC-UHFFFAOYSA-
• NSC-8661
• SMR001547554
• 7,11b-dihydro-6H-indeno[2,1-c][1]benzopyran-3,6a,9,10-tetrol
• SR-05000002545-1
• (6As,11bS)-7,11b-dihydro-6H-indeno[2,1-c]chromene-3,6a,9,10-tetrol
• KBioSS_001279
• SPECTRUM200012
• MLSMR
• Brasilin Brazilin BRASILIN Braziletto Superbresiline Hypernic Extract Limawood Extract Pernambuco Extract Benz[b]indeno[1,2-d]pyran-3,6a,9,10(6H)-tetrol, 7,11b-dihydro- Benz[b]indeno[1,2-d]pyran-3,6a,9,10(6H)-tetrol, 7,11b-dihydro-
• GLXC-10024
• UWHUTZOCTZJUKC-JKSUJKDBSA-N
• Brazilin; Benz[b]indeno[1,2-d]pyran-3,6a,9,10(6H)-tetrol, 7,11b-dihydro-, (6aS,11bR)-; Benz[b]indeno[1,2-d]pyran-3,6a,9,10(6H)-tetrol, 7,11b-dihydro-, (6aS-cis)- (7CI,8CI); Brazilin (6CI); (+)-Brazilin; (6aS,11bR)-7,11b-Dihydrobenz[b]indeno[1,2-d]pyran-3,6a,9,10(6H
• Brazilin

• MDL： MFCD00210817
• Inchi： 1S/C16H14O5/c17-9-1-2-10-14(4-9)21-7-16(20)6-8-3-12(18)13(19)5-11(8)15(10)16/h1-5,15,17-20H,6-7H2/t15-,16?/m1/s1
• InChI Key： UWHUTZOCTZJUKC-AAFJCEBUSA-N
• SMILES： O([H])C12C([H])([H])OC3C([H])=C(C([H])=C([H])C=3[C@]1([H])C1=C([H])C(=C(C([H])=C1C2([H])[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 286.08400
• Monoisotopic Mass: 286.08412354 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 286.28
• XLogP3: 1.5
• Topological Polar Surface Area: 90.2

Experimental Properties

• Color/Form: Red powder
• Density: 1.1924 (rough estimate)
• Melting Point: 156-157 ºC
• Boiling Point: 348.65°C (rough estimate)
• Flash Point: 289.9±30.1 °C
• Refractive Index: 1.6200 (estimate)
• PSA: 90.15000
• LogP: 1.61490
• Optical Activity: [α]/D 85 to 115°, c = 0.5 in methanol
• Solubility: It is easily soluble in ethanol and diethyl ether and soluble in water. The aqueous solution is colorless and turns red in air. It is red when dissolved in alkaline solution and oxidized to colored Brazilian mahogany.
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Brazilin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： 24/25
• Storage Condition：2-8°C

Related Categories

• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone